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Compound of Interest

Compound Name: N-Acetyl-D-glucosamine-13C6

Cat. No.: B12393212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-Acetyl-D-
glucosamine-13C6, a stable isotope-labeled monosaccharide crucial for metabolic research

and drug development. Due to the limited availability of specific safety data for the isotopically

labeled compound, this document primarily relies on the well-established safety profile of its

non-labeled counterpart, N-Acetyl-D-glucosamine. The introduction of carbon-13 isotopes is not

expected to alter the chemical reactivity or toxicological properties of the molecule.

Chemical and Physical Properties
N-Acetyl-D-glucosamine-13C6 is the N-acetyl derivative of glucosamine in which the six

carbon atoms have been replaced with the carbon-13 isotope. This labeling makes it a valuable

tracer for in vivo and in vitro studies of metabolic pathways, particularly those involving

glycosylation.
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Property Value References

Appearance White to off-white powder [1]

Molecular Formula ¹³C₆C₂H₁₅NO₆ [1]

Molecular Weight Approximately 227.16 g/mol [1]

Melting Point 211 °C (decomposes) [1]

Solubility Soluble in water (50 mg/mL) [1]

Storage Temperature -20°C [1]

Hazard Identification and Safety Precautions
N-Acetyl-D-glucosamine is not classified as a hazardous substance according to Regulation

(EC) No. 1272/2008.[2][3] However, as with any chemical, appropriate safety precautions

should be taken.

Potential Hazards:

May cause mild skin and eye irritation upon contact.

Inhalation of dust may cause respiratory tract irritation.[4]

As with many organic powders, fine dust dispersed in the air in sufficient concentrations can

create a potential dust explosion hazard in the presence of an ignition source.[4]

Recommended Personal Protective Equipment (PPE):
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PPE Specification References

Eye Protection Safety glasses or goggles. [1][2]

Hand Protection
Impervious gloves (e.g., nitrile

rubber).
[2]

Respiratory Protection

Not required under normal

use. If dust is generated, a

dust mask (e.g., N95) is

recommended.

[1][2]

Body Protection Laboratory coat. [2]

Handling and Storage
Safe Handling:

Limit all unnecessary personal contact.[5]

Use in a well-ventilated area.[5]

Avoid generating dust.[5]

Ground all equipment containing the material to prevent static discharge.[4]

Avoid contact with incompatible materials such as strong acids and bases.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.[2]

The recommended storage temperature is -20°C.[1]

First Aid and Emergency Procedures
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Situation First Aid Measures References

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention if symptoms persist.

[2][4]

Skin Contact
Wash off with soap and plenty

of water.
[2]

Eye Contact

Flush eyes with water as a

precaution for at least 15

minutes.

[2][4]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Seek medical

attention if a large amount is

swallowed or if symptoms

appear.

[2][4]

Fire

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide. For large

fires, use water spray, fog, or

foam.[2][4]

Accidental Release

Sweep up the spilled solid,

avoiding dust generation, and

place it in a suitable container

for disposal. Clean the

contaminated surface with

water.[2][4]

Disposal Considerations
Dispose of N-Acetyl-D-glucosamine-13C6 and its containers in accordance with local,

regional, and national regulations. It may be disposed of as a non-hazardous waste.[2]

Experimental Protocols
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N-Acetyl-D-glucosamine-13C6 is primarily used as a tracer in metabolic studies. Below are

generalized protocols for its use in cell culture and subsequent analysis.

Cell Culture Labeling
Objective: To incorporate N-Acetyl-D-glucosamine-13C6 into cellular glycoproteins for

metabolic analysis.

Methodology:

Preparation of Stock Solution: Aseptically prepare a stock solution of N-Acetyl-D-
glucosamine-13C6 in a suitable solvent, such as sterile phosphate-buffered saline (PBS) or

cell culture medium. The concentration of the stock solution will depend on the specific

experimental requirements.

Cell Seeding: Plate cells at an appropriate density in a multi-well plate or flask and allow

them to adhere and grow overnight.

Labeling: Remove the existing culture medium and replace it with fresh medium

supplemented with the desired final concentration of N-Acetyl-D-glucosamine-13C6.

Incubation: Incubate the cells for a specified period to allow for the uptake and incorporation

of the labeled monosaccharide into cellular pathways.

Cell Harvesting: After incubation, wash the cells with cold PBS to remove any unincorporated

label. The cells can then be harvested for downstream analysis.

Sample Preparation for Mass Spectrometry
Objective: To prepare labeled cells for the analysis of N-Acetyl-D-glucosamine-13C6
incorporation by mass spectrometry.

Methodology:

Cell Lysis: Lyse the harvested cells using a suitable lysis buffer containing protease

inhibitors.
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Protein Precipitation: Precipitate the proteins from the cell lysate using a solvent such as

cold acetonitrile.

Separation: Centrifuge the sample to pellet the precipitated protein and collect the

supernatant containing the labeled metabolites.

Derivatization (Optional): Depending on the analytical method, derivatization of the

metabolites may be necessary to improve their chromatographic separation and mass

spectrometric detection.

Analysis: Analyze the prepared sample using liquid chromatography-tandem mass

spectrometry (LC-MS/MS) to identify and quantify the incorporation of N-Acetyl-D-
glucosamine-13C6 into various metabolites.

Visualizations
Experimental Workflow for Metabolic Labeling
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of N-Acetyl-D-glucosamine-13C6
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(e.g., Mass Spectrometry)

Click to download full resolution via product page

Caption: A generalized workflow for metabolic labeling experiments using N-Acetyl-D-
glucosamine-13C6.

N-Acetylglucosamine Signaling Pathway Involvement
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Caption: Intracellular N-Acetyl-D-glucosamine-13C6 can be incorporated into O- and N-linked

glycosylation pathways, influencing cellular processes.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12393212#n-acetyl-d-glucosamine-13c6-safety-and-
handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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